3-(4-Propoxy-phenoxy)-phenylamine

Specification

• CAS No.: 887580-04-3
• Molecular Formula: C15H17NO2
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 3-(4-propoxyphenoxy)aniline
• Standard InChI: InChI=1S/C15H17NO2/c1-2-10-17-13-6-8-14(9-7-13)18-15-5-3-4-12(16)11-15/h3-9,11H,2,10,16H2,1H3
• Standard InChI Key: LGAYISYIMCBELC-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)OC2=CC=CC(=C2)N

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

3-(4-Propoxy-phenoxy)-phenylamine features a bifunctional aromatic system:

• Primary aromatic ring: A phenylamine group ($\text{C}_6\text{H}_4\text{NH}_2$) provides a reactive aniline moiety.

• Substituent: A 4-propoxy-phenoxy group ($\text{O-C}_6\text{H}_4-\text{O-C}_3\text{H}_7$) is attached at the 3-position of the phenylamine ring, introducing steric bulk and ether linkages.

The propoxy chain ($\text{-O-C}_3\text{H}_7$) enhances lipophilicity, potentially influencing membrane permeability in biological systems.

Synthesis and Optimization Strategies

Conventional Synthesis Pathways

The primary route involves a nucleophilic aromatic substitution reaction:

• Reactants: 3-Aminophenol and 4-propoxyphenol.

• Conditions: Catalytic base (e.g., KOH), polar aprotic solvent (e.g., DMSO), 80–100°C.

• Mechanism: Deprotonation of 3-aminophenol followed by attack on the electrophilic carbon of 4-propoxyphenol.

This method typically yields 70–80% product, with impurities arising from incomplete substitution or oxidative byproducts.

Advanced Continuous-Flow Synthesis

Recent patent literature describes a high-efficiency pipeline reactor system:

Parameter	Value	Outcome
Reactor Type	Ultrasonic-assisted pipeline	Enhanced mixing
Temperature	160–180°C	Reduced side reactions
Residence Time	<5 minutes	Improved throughput
Yield	96.5% (crude)
Purity	97.2% (HPLC)

Key advantages over batch reactors:

• Rapid heat dissipation prevents thermal degradation.

• Ultrasonic cavitation improves mass transfer.

• Toluene solvent recovery exceeds 95%, reducing environmental impact.

Compound	H3R pA₂ (Guinea Pig)	Structural Feature
Thioperamide (Reference)	8.67	Imidazole-containing
1-[(Benzylfuran)methyl]piperidinyl-4-oxyl	8.47	4-Hydroxypiperidine
3-(Methylamino)propyloxy analogue	7.79	Flexible aminoalkoxy chain
Hypothetical Activity of 3-(4-Propoxy-phenoxy)-phenylamine	~7.5–8.0 (Predicted)	Rigid phenoxy substituent

The compound’s aromatic ether groups may facilitate π-π stacking with H3R’s hydrophobic pockets, though molecular docking studies are needed for validation.

Industrial Applications

• Dyes and Pigments: Electron-rich amine groups enable coupling reactions with diazonium salts.

• Polymer Additives: Antioxidant properties inferred from hindered phenol analogs.

• Agrochemicals: Structural similarity to pyriproxyfen intermediates suggests insect growth regulation potential.

Precaution	Implementation
Personal Protective Equipment	Nitrile gloves, goggles, lab coat
Ventilation	Fume hood with >0.5 m/s airflow
Spill Management	Absorb with vermiculite, neutralize with 5% acetic acid
Storage	Amber glass under nitrogen, -20°C

Research Frontiers and Challenges

Computational Modeling Priorities

• Density Functional Theory (DFT): Optimize ground-state geometry and predict frontier molecular orbitals.

• Molecular Dynamics: Simulate membrane permeability using OPLS-AA force fields.

• QSAR Studies: Correlate substituent effects with H3R binding affinity.

Synthetic Chemistry Opportunities

• Catalyst Development: Enantioselective synthesis using chiral phase-transfer catalysts.

• Green Chemistry: Solvent-free mechanochemical synthesis via ball milling.

Translational Research Needs

• In Vitro Screening: Assess cytochrome P450 inhibition and hERG channel binding.

• In Vivo Pharmacokinetics: Radiolabeling with $^{14}\text{C}$ for ADME studies.